Cas no 1538769-15-1 (1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide)

• Product Name: 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide
• CAS No: 1538769-15-1
• MF: C₉H₁₄O₅S
• MW: 234.269462108612
• CID: 5272971
• Update Time: 2025-05-23

1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide
• Methyl 2-methyl-1-oxa-6-thiaspiro[2.5]octane-2-carboxylate 6,6-dioxide

• Inchi： 1S/C9H14O5S/c1-8(7(10)13-2)9(14-8)3-5-15(11,12)6-4-9/h3-6H2,1-2H3
• InChI Key： UIHKRIIUWCARTP-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)CC2)C1(C)C(OC)=O

Additional information on 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide

1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide: A Comprehensive Overview

The compound with CAS No. 1538769-15-1, known as 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide, is a highly specialized organic compound with a unique structural arrangement. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—a feature that imparts distinctive chemical and physical properties. The spiro system in this molecule is further modified by the presence of an oxygen atom (oxa) and a sulfur atom (thia), creating a complex framework that has garnered attention in both academic and industrial research.

The structure of this compound is particularly intriguing due to the thia and oxa functionalities. The sulfur atom in the thia position introduces potential for various chemical reactions, including nucleophilic attacks and oxidative transformations. Meanwhile, the oxygen atom in the oxa position contributes to the molecule's stability and reactivity. Recent studies have highlighted the importance of such heteroatom-containing compounds in drug discovery and materials science, where their unique electronic properties can be leveraged to design novel functional materials.

One of the most notable aspects of this compound is its methyl ester group. Esterification is a common strategy in organic chemistry to enhance the solubility and stability of carboxylic acids, making them more amenable to various applications. In this case, the methyl ester group not only stabilizes the carboxylic acid but also facilitates further chemical modifications. Researchers have explored the use of such esters in synthesizing bioactive molecules, particularly in the context of medicinal chemistry.

The 6,6-dioxide functionality adds another layer of complexity to this compound's structure. Dioxide groups are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which can significantly influence the compound's physical properties such as melting point and solubility. Recent advancements in computational chemistry have allowed scientists to model these interactions with unprecedented accuracy, providing deeper insights into how such groups contribute to molecular behavior.

From a synthetic perspective, the preparation of this compound involves a series of carefully orchestrated reactions. The construction of the spiro system typically requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity. Researchers have employed various methodologies, including ring-closing metathesis and oxidative coupling reactions, to assemble this complex structure. These methods not only highlight the ingenuity of modern synthetic chemistry but also underscore the importance of understanding reaction mechanisms at a fundamental level.

In terms of applications, this compound has shown promise in several areas. Its unique structure makes it an attractive candidate for use as an intermediate in pharmaceutical synthesis. For instance, derivatives of this compound have been investigated for their potential as inhibitors of certain enzymes involved in disease pathways. Additionally, its ability to form stable complexes with metal ions has led to explorations in catalysis and materials science.

Recent studies have also focused on understanding the pharmacokinetic properties of this compound. Researchers have employed advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to study its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining whether this compound or its derivatives could be developed into safe and effective therapeutic agents.

Moreover, the environmental impact of synthesizing and using such compounds has become an area of growing interest. Scientists are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during synthesis. Innovations in catalysis and solvent-free reaction conditions have significantly improved the sustainability profile of processes involving this compound.

In conclusion, 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, 2-methyl-, methyl ester, 6,6-dioxide represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of scientific innovation.